Cas no 1805090-18-9 (3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide
• CAS No: 1805090-18-9
• MF: C₇H₇F₂IN₂O₂S
• MW: 348.108959436417
• CID: 4893559
• Update Time: 2025-05-19

3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F2IN2O2S/c1-3-6(7(8)9)4(15(11,13)14)2-5(10)12-3/h2,7H,1H3,(H2,11,13,14)
• InChI Key： PVEOAJYUVXVAIB-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(C)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide (CAS No. 1805090-18-9)

3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide, with the CAS number 1805090-18-9, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine backbone substituted with difluoromethyl, iodo, and methyl groups, along with a sulfonamide functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide is driven by its potential applications in drug discovery and crop protection. Researchers are exploring its role in modulating biological pathways, especially those involving sulfonamide-targeted enzymes. In agrochemistry, this compound's halogenated pyridine structure is being investigated for its efficacy in pest control and disease resistance in plants. These applications align with current trends in sustainable agriculture and precision medicine, which prioritize efficiency and environmental safety.

From a synthetic chemistry perspective, CAS 1805090-18-9 presents intriguing challenges and opportunities. The presence of both iodine and difluoromethyl groups allows for diverse cross-coupling reactions, making it a versatile building block for heterocyclic chemistry. Recent studies highlight its utility in palladium-catalyzed reactions, which are pivotal in constructing complex molecular architectures. This aligns with the broader scientific community's focus on green chemistry and atom-economical synthesis.

The sulfonamide moiety in 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide is particularly noteworthy due to its prevalence in FDA-approved drugs. Sulfonamides are known for their antibacterial, antifungal, and diuretic properties, and this derivative's unique substitutions may unlock new therapeutic potentials. For instance, its difluoromethyl group could enhance metabolic stability, a critical factor in drug design. Such innovations are highly relevant to ongoing research in personalized medicine and targeted therapies.

In the context of user-searched topics, questions like "What are the applications of iodinated pyridines?" or "How does difluoromethylation improve drug stability?" are frequently encountered. This compound addresses these queries by exemplifying the synergy between halogenation and fluorination in enhancing molecular properties. Additionally, its relevance to cancer research and antimicrobial resistance—two high-impact areas—further boosts its visibility in scientific discourse.

For laboratories and industries, handling 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide requires adherence to standard chemical safety protocols. While not classified as hazardous, its iodo and sulfonamide components necessitate proper storage and handling to ensure stability. This aspect resonates with the increasing emphasis on lab safety and regulatory compliance in chemical research.

In summary, 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-sulfonamide (CAS 1805090-18-9) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its structural features and functional groups make it a subject of ongoing investigation, particularly in areas like enzyme inhibition and sustainable chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.